Cas no 941983-48-8 (3,4,5-trimethoxy-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide)

• Product Name: 3,4,5-trimethoxy-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide
• CAS No: 941983-48-8
• MF: C₂₅H₂₈N₄O₄
• MW: 448.514225959778
• CID: 5502493
• Update Time: 2025-05-24

3,4,5-trimethoxy-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-[4-(6-piperidin-1-ylpyridazin-3-yl)phenyl]benzamide
• Benzamide, 3,4,5-trimethoxy-N-[4-[6-(1-piperidinyl)-3-pyridazinyl]phenyl]-
• 3,4,5-trimethoxy-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide

• Inchi： 1S/C25H28N4O4/c1-31-21-15-18(16-22(32-2)24(21)33-3)25(30)26-19-9-7-17(8-10-19)20-11-12-23(28-27-20)29-13-5-4-6-14-29/h7-12,15-16H,4-6,13-14H2,1-3H3,(H,26,30)
• InChI Key： FQFXTSYWDLRASA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NN=C(N3CCCCC3)C=C2)C=C1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Additional information on 3,4,5-trimethoxy-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide

3,4,5-Trimethoxy-N-{4-6-(Piperidin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS No. 941983-48-8): A Comprehensive Overview

3,4,5-Trimethoxy-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide (CAS No. 941983-48-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms of action and therapeutic applications.

The chemical structure of 3,4,5-trimethoxy-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide is composed of a benzamide core substituted with multiple methoxy groups and a piperidine-containing pyridazine moiety. These functional groups contribute to the compound's high lipophilicity and its ability to interact with various biological targets. The presence of the methoxy groups enhances the compound's stability and solubility, while the piperidine and pyridazine rings provide additional binding sites for receptor interactions.

Recent research has focused on the potential therapeutic applications of 3,4,5-trimethoxy-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3,4,5-trimethoxy-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory effects, 3,4,5-trimethoxy-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound selectively induced apoptosis in various cancer cell lines while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the modulation of signaling pathways involved in cell survival and proliferation.

The pharmacokinetic properties of 3,4,5-trimethoxy-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide have been extensively studied to optimize its therapeutic potential. Preclinical data indicate that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, metabolic stability studies have shown that 3,4,5-trimethoxy-N-{4-6-(piperidin-1-yl)pyridazin-3-ylphenyl}benzamide is resistant to rapid degradation by liver enzymes, enhancing its therapeutic window.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,4,5-trimethoxy-N-{4-6-(piperidin-1-y l)pyridazin - 3 - ylpheny l}benzamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that further clinical development is warranted to explore the full therapeutic potential of this compound.

In conclusion, 3,4,5-trimethoxy-N-{4 - 6 - ( piperidin - 1 - yl ) pyridazin - 3 - ylpheny l } benzamide (CAS No. 941983 - 48 - 8) represents a promising lead compound in the development of novel therapeutics for inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in the pharmaceutical industry.